1-(4-methoxybenzyl)-3-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[1-(oxan-2-ylmethyl)pyrazol-4-yl]urea
• InChI: InChI=1S/C18H24N4O3/c1-24-16-7-5-14(6-8-16)10-19-18(23)21-15-11-20-22(12-15)13-17-4-2-3-9-25-17/h5-8,11-12,17H,2-4,9-10,13H2,1H3,(H2,19,21,23)
• InChI Key: HVZAKLMAPFPAIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2=CN(N=C2)CC3CCCCO3
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

1-(4-methoxybenzyl)-3-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. This compound is a urea derivative that exhibits a unique pharmacological profile, making it a promising candidate for the development of new drugs.

Scientific Research Applications

• Anticancer Agents : The 1,2,3-triazole moiety has been associated with significant biological activities. . The stability and synthetic accessibility of 1,2,3-triazoles make them attractive candidates for drug design.

Heterocyclic Chemistry

Heterocycles containing nitrogen play a crucial role in synthetic chemistry. Here’s how this compound fits in:

• 1,2,3-Triazole Synthesis : The compound contains a 1,2,3-triazole ring, which can be synthesized through click chemistry. .

Thermal Stability and Material Science

The compound’s thermal stability makes it interesting for material science applications:

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